Cas no 82177-90-0 (4-{[(2-Amino-2-carboxyethyl)sulfanyl]methyl}-L-glutamic acid)

• Product Name: 4-{[(2-Amino-2-carboxyethyl)sulfanyl]methyl}-L-glutamic acid
• CAS No: 82177-90-0
• MF: C₉H₁₆N₂O₆S
• MW: 280.298141479492
• CID: 2844775
• PubChem ID: 71407354
• Update Time: 2025-04-21

4-{[(2-Amino-2-carboxyethyl)sulfanyl]methyl}-L-glutamic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70827928
• 82177-90-0
• 4-{[(2-Amino-2-carboxyethyl)sulfanyl]methyl}-L-glutamic acid

• Inchi： 1S/C9H16N2O6S/c10-5(8(14)15)1-4(7(12)13)2-18-3-6(11)9(16)17/h4-6H,1-3,10-11H2,(H,12,13)(H,14,15)(H,16,17)/t4?,5-,6?/m0/s1
• InChI Key： NPLBUHHVMKUZHK-XRVVJQKQSA-N
• SMILES： S(CC(C(=O)O)N)CC(C(=O)O)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 280.07290741Da
• Monoisotopic Mass: 280.07290741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 189Ų